2-((4-fluorobenzyl)thio)-1-(4-fluorophenyl)-5-phenyl-1H-imidazole

• IUPAC Name: 1-(4-fluorophenyl)-2-[(4-fluorophenyl)methylsulfanyl]-5-phenylimidazole
• InChI: InChI=1S/C22H16F2N2S/c23-18-8-6-16(7-9-18)15-27-22-25-14-21(17-4-2-1-3-5-17)26(22)20-12-10-19(24)11-13-20/h1-14H,15H2
• InChI Key: SMDQZRJUZCZTPG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CN=C(N2C3=CC=C(C=C3)F)SCC4=CC=C(C=C4)F
• Molecular Formula: C22H16F2N2S
• Molecular Weight: 378.4 g/mol

Description

2-((4-fluorobenzyl)thio)-1-(4-fluorophenyl)-5-phenyl-1H-imidazole is a chemical compound that has gained significant attention from the scientific community due to its potential applications in various fields. This compound is a member of the imidazole family, which is widely used in medicinal chemistry for their diverse biological activities.

Scientific Research Applications

Synthesis and Structural Analysis

Research on derivatives closely related to 2-((4-fluorobenzyl)thio)-1-(4-fluorophenyl)-5-phenyl-1H-imidazole has focused on their synthesis, structural, and spectral analysis. For instance, the preparation and spectroscopic analysis of imidazo[2,1-b][1,3,4]thiadiazoles and their derivatives have been described, highlighting the importance of these compounds in the study of molecular structures through crystallography and various spectroscopic methods (Banu et al., 2013; Banu et al., 2014). These studies provide a foundation for understanding the chemical and physical properties of such compounds.

Biological Activities

• Anticancer Properties

  Some studies have explored the anticancer activities of compounds structurally similar to this compound. Notably, a novel heterocycle compound exhibited promising in vitro anticancer activity against human lung cancer cells, suggesting potential as an anticancer agent (Zhou et al., 2020).

• Anticonvulsant Effects

  Compounds with structural similarities have been synthesized and evaluated for their anticonvulsant activities, revealing some to possess significant effects, which were confirmed through antagonism by flumazenil, indicating the involvement of benzodiazepine receptors (Zarghi et al., 2008).

• Antimicrobial and Antioxidant Activities

  Research also extends to the antimicrobial and antioxidant activities of benzimidazole and benzothiazole derivatives, including those containing triazole, thiadiazole, and oxadiazole rings. These compounds have been found to exhibit α-glucosidase inhibitory, antimicrobial, and significant antioxidant activities (Menteşe et al., 2015).

• Fluorescence Sensing

  Derivatives have been developed as fluorescent sensors for detecting ions like Al3+ and Zn2+, demonstrating the versatility of these compounds in analytical chemistry and potential applications in environmental and biological sensing (Suman et al., 2019).